Cas no 1157394-06-3 (3-cyclohexyl-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-cyclohexyl-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1157394-06-3
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 4573850
• Update Time: 2023-08-10

3-cyclohexyl-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclohexyl-1-methyl-1H-pyrazole-4-carboxylic acid
• 3-cyclohexyl-1-methylpyrazole-4-carboxylic acid
• Z1222278648

• Inchi： 1S/C11H16N2O2/c1-13-7-9(11(14)15)10(12-13)8-5-3-2-4-6-8/h7-8H,2-6H2,1H3,(H,14,15)
• InChI Key： LSVWZGCNANSDGR-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C)N=C1C1CCCCC1)=O

Computed Properties

• Exact Mass: 208.121
• Monoisotopic Mass: 208.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 363.7±30.0 °C at 760 mmHg
• Flash Point: 173.7±24.6 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-cyclohexyl-1-methyl-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives